N1-((3-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-hydroxyethyl)oxalamide

• IUPAC Name: N'-[[3-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-1,3-oxazinan-2-yl]methyl]-N-(2-hydroxyethyl)oxamide
• InChI: InChI=1S/C17H23N3O8S/c21-6-4-18-16(22)17(23)19-11-15-20(5-1-7-28-15)29(24,25)12-2-3-13-14(10-12)27-9-8-26-13/h2-3,10,15,21H,1,4-9,11H2,(H,18,22)(H,19,23)
• InChI Key: OJQCWSNNWCSIHU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(OC1)CNC(=O)C(=O)NCCO)S(=O)(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C17H23N3O8S
• Molecular Weight: 429.4 g/mol

Description

N1-((3-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-hydroxyethyl)oxalamide is a useful research compound. Its molecular formula is C17H23N3O8S and its molecular weight is 429.44. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Research has explored the synthesis of new N-substituted sulfonamides bearing a benzodioxane moiety, highlighting their antibacterial potential. The process involves reacting N-2,3-dihydrobenzo[1,4]dioxin-6-amine with various halides to produce compounds tested against Gram-negative and Gram-positive bacterial strains, showing potent therapeutic potential (Abbasi et al., 2016).

Enzyme Inhibitors

Another study focused on synthesizing sulfonamides with benzodioxane and acetamide moieties to investigate their enzyme inhibitory potential. These compounds were found to exhibit significant inhibition against α-glucosidase and acetylcholinesterase, indicating potential applications in managing diabetes and Alzheimer's disease, respectively (Abbasi et al., 2019).

Polymerization and Thermal Properties

The synthesis of bifunctional benzoxazine monomers from bisphenol-S and allylamine has been studied for its polymerization behavior and thermal properties. This research offers insights into the development of materials with high thermal stability and potential applications in advanced technologies (Liu et al., 2013).

Proton Exchange Membranes

A novel sulfonic acid-containing benzoxazine monomer has been synthesized for use in direct methanol fuel cells. This monomer demonstrates high proton conductivity and low methanol permeability, suggesting its utility in energy conversion applications (Yao et al., 2014).

Photoluminescent Materials

Lanthanide oxalatosulfocarboxylates have been synthesized, showing unique photoluminescent properties. These compounds feature coordination polymers that could be used in the development of new materials for optical devices and sensors (Li et al., 2012).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various biological targets .

Mode of Action

It’s worth noting that compounds with similar structures have been shown to undergo a nucleophilic attack of nitrogen atom on electrophilic sulfur atom .

Biochemical Pathways

Compounds with similar structures have been shown to affect various biochemical pathways .

Result of Action

Compounds with similar structures have been shown to have various effects, such as the up-conversion of triplets to singlets via a triplet–triplet annihilation (tta) process .